3-(3-Chlorophenyl)propiophenone

• IUPAC Name: 3-(3-chlorophenyl)-1-phenylpropan-1-one
• InChI: InChI=1S/C15H13ClO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h1-8,11H,9-10H2
• InChI Key: CADQEXRPDXILFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CCC2=CC(=CC=C2)Cl
• Molecular Formula: C15H13ClO
• DSSTOX Substance ID: DTXSID80350535
• Molecular Weight: 244.71 g/mol
• CAS RN: 58122-03-5

Description

3-(3-Chlorophenyl)propiophenone is a chemical compound with the molecular formula C15H13ClO. It is also known by other names such as 3-(3-chlorophenyl)-1-phenylpropan-1-one. The molecular weight of this compound is 244.71 g/mol.

Synthesis Analysis

The synthesis of 3-(3-Chlorophenyl)propiophenone involves several stages. One method involves the reaction of ethyl bromide with magnesium in tetrahydrofuran under reflux conditions. This is followed by the addition of 3-chloro-benzonitrile in tetrahydrofuran. The final stage involves the reaction with hydrogen chloride in tetrahydrofuran and water.

Molecular Structure Analysis

The molecular structure of 3-(3-Chlorophenyl)propiophenone is characterized by the presence of a chlorine atom attached to the third carbon of the phenyl group. The InChI code for this compound is 1S/C15H13ClO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h1-8,11H,9-10H2. The Canonical SMILES for this compound is C1=CC=C(C=C1)C(=O)CCC2=CC(=CC=C2)Cl.

Physical And Chemical Properties Analysis

3-(3-Chlorophenyl)propiophenone has several computed properties. It has a molecular weight of 244.71 g/mol, an XLogP3-AA of 4.1, and a topological polar surface area of 17.1 Ų. It has no hydrogen bond donors, one hydrogen bond acceptor, and four rotatable bonds. The compound is also characterized by a complexity of 245.

Scientific Research Applications

Organic Synthesis

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Pharmaceutical Research

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Material Science

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Bio-catalyzed Asymmetric Reduction

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Influence of Solvents and Temperature

. This can provide valuable insights into the behavior of the compound under different conditions.

Synthesis from Benzaldehyde and 3-Chlorobenzaldehyde

. This provides a method for producing the compound in the laboratory.

Safety and Hazards

3-(3-Chlorophenyl)propiophenone may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing. It is also advised to avoid ingestion and inhalation.

Mechanism of Action

Target of Action

It’s structurally similar to propafenone , a class 1c anti-arrhythmic medication, which primarily targets sodium ion channels in cardiac muscle cells .

Mode of Action

Propafenone works by slowing the influx of sodium ions into the cardiac muscle cells, causing a decrease in excitability of the cells . It’s more selective for cells with a high rate but also blocks normal cells more than class Ia or Ib anti-arrhythmic medications .

Biochemical Pathways

It’s used as a reactant in the synthesis of (s)-3-chloro-1-phenylpropanol via bio-catalyzed asymmetric reduction method .

Pharmacokinetics

Propafenone, a structurally similar compound, is metabolized primarily in the liver and requires dosing two or three times daily to maintain steady blood levels due to its short half-life .

Result of Action

It’s used in the synthesis of drugs such as bupropion hydrochloride, dapoxetine, and maraviroc .

Action Environment

The yield and enantioselectivity of the phenylation of 3′-chloropropiophenone have been investigated, and it was found that solvents and temperature can influence these parameters .